Cas no 1820580-07-1 (Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S)-)

• Product Name: Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S)-
• CAS No: 1820580-07-1
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 5152670
• PubChem ID: 97041973
• Update Time: 2025-07-23

Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S)-

• Inchi： 1S/C7H14O2/c1-7(2)5(8)4-6(7)9-3/h5-6,8H,4H2,1-3H3/t5-,6+/m1/s1
• InChI Key： KPEQWKNUQXHLHA-RITPCOANSA-N
• SMILES： [C@@H]1(O)C[C@H](OC)C1(C)C

Additional information on Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S)-

Introduction to Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S) and Its Significance in Modern Chemical Research

The compound with the CAS number 1820580-07-1, identified as Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This chiral alcohol, characterized by its specific stereochemistry and structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique arrangement of its functional groups—namely the 3-methoxy substituent and the 2,2-dimethyl backbone—along with its (1R,3S) configuration—provides a rich framework for exploring its chemical properties and biological interactions.

In recent years, the study of stereoisomers has become increasingly important in medicinal chemistry, as the spatial arrangement of atoms can significantly influence a molecule's efficacy and selectivity. The enantiomerically pure form of Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S) offers researchers a valuable tool for investigating the relationship between molecular structure and biological activity. This compound's distinct structural motif—a cyclobutane ring with methyl and methoxy groups at specific positions—makes it a promising candidate for further exploration in synthetic pathways and pharmacological studies.

One of the most compelling aspects of this molecule is its potential role in developing novel therapeutic agents. The presence of both a hydroxyl group and an ether linkage creates multiple sites for interaction with biological targets. For instance, the hydroxyl group can engage in hydrogen bonding with receptors or enzymes, while the methoxy group may influence solubility and metabolic stability. These features make Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S) an attractive scaffold for designing molecules that modulate biological processes.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's behavior before experimental synthesis. By leveraging molecular modeling techniques, researchers can simulate how Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S) interacts with potential targets such as enzymes or receptors. These simulations have revealed that the compound's stereochemistry plays a critical role in determining its binding affinity and specificity. This insight underscores the importance of producing enantiomerically pure forms like (1R,3S) to optimize drug-like properties.

The synthesis of complex molecules like Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S) presents both challenges and opportunities for chemists. Traditional synthetic routes often require multiple steps to achieve high yields and enantiomeric purity. However, recent innovations in catalytic methods have streamlined these processes. For example, asymmetric hydrogenation techniques have been employed to introduce the desired stereochemistry efficiently. Such advancements not only reduce production costs but also open doors for scaling up synthesis for industrial applications.

Beyond its synthetic utility, this compound has shown promise in preliminary biological assays. Studies indicate that derivatives of cyclobutanol exhibit interesting pharmacological effects across various disease models. The (1R,3S) configuration appears to enhance certain interactions while minimizing unwanted side effects observed with other stereoisomers. This finding aligns with broader trends in drug discovery where understanding stereochemical influences is crucial for developing safe and effective therapies.

The versatility of Cyclobutanol, 3-methoxy-2,2-dimethyl-, (1R,3S) extends beyond pharmaceutical applications; it also serves as a valuable intermediate in fine chemical synthesis. Researchers have explored its use in constructing more complex molecules by leveraging its reactive sites for further functionalization. For instance, the hydroxyl group can be converted into esters or ethers under controlled conditions—a transformation that opens up numerous possibilities for creating diverse chemical libraries.

As interest in green chemistry grows within the scientific community,Cyclobutanol, including its specific isomer,1820580-07-1, is being evaluated for processes that minimize environmental impact. Innovations such as solvent-free reactions or catalytic systems that reduce waste are being integrated into synthetic protocols involving this compound. These efforts not only align with regulatory requirements but also contribute to sustainable practices across all stages of drug development—from lab-scale synthesis to large-scale production.

The future prospects for Cyclobutanol, particularly its enantiomerically pure form,(1R,) are bright given ongoing research efforts worldwide. Collaborative projects between academia and industry are focused on uncovering new applications through interdisciplinary approaches combining organic synthesis with bioinformatics analysis. By harnessing computational tools alongside experimental validation,1820580-07-1 could play a pivotal role in next-generation therapeutics targeting previously unmet medical needs.

In conclusion,Cyclobutanol, specifically identified by CAS number1820580-07-1, stands out as a versatile molecule with significant implications for both chemical research and pharmaceutical innovation.* Its unique structural features,* including* *the *stereochemistry* *(1R,) *and* *functional groups* *make it* *a* *valuable asset.* *Ongoing studies continue* *to reveal* *its potential* *in various domains,* *from* *synthetic methodologies* *to* *biological interactions.* *As science progresses,* *this compound* *is poised* *to contribute* *meaningfully* *to advancements across multiple scientific disciplines.*